1-Chloro-2-propanol 1-Chloro-2-propanol 1-Chloro-2-propanol is formed as an intermediate during the degradation of meso-bis-(1-chloro-2-propyl)ether by Rhodococcus sp. strain DTB.
1-chloro-2-propanol is a clear colorless to light amber liquid with a mild non residual odor. (NTP, 1992)
1-chloropropan-2-ol is a secondary alcohol that is isopropanol in which one of the methyl hydrogen atoms is substituted by chlorine. It is an organochlorine compound and a secondary alcohol. It derives from a hydride of a propane.
Brand Name: Vulcanchem
CAS No.: 127-00-4
VCID: VC20986588
InChI: InChI=1S/C3H7ClO/c1-3(5)2-4/h3,5H,2H2,1H3
SMILES: CC(CCl)O
Molecular Formula: C3H7ClO
Molecular Weight: 94.54 g/mol

1-Chloro-2-propanol

CAS No.: 127-00-4

Cat. No.: VC20986588

Molecular Formula: C3H7ClO

Molecular Weight: 94.54 g/mol

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1-Chloro-2-propanol - 127-00-4

Specification

Description 1-Chloro-2-propanol is formed as an intermediate during the degradation of meso-bis-(1-chloro-2-propyl)ether by Rhodococcus sp. strain DTB.
1-chloro-2-propanol is a clear colorless to light amber liquid with a mild non residual odor. (NTP, 1992)
1-chloropropan-2-ol is a secondary alcohol that is isopropanol in which one of the methyl hydrogen atoms is substituted by chlorine. It is an organochlorine compound and a secondary alcohol. It derives from a hydride of a propane.
CAS No. 127-00-4
Molecular Formula C3H7ClO
Molecular Weight 94.54 g/mol
IUPAC Name 1-chloropropan-2-ol
Standard InChI InChI=1S/C3H7ClO/c1-3(5)2-4/h3,5H,2H2,1H3
Standard InChI Key YYTSGNJTASLUOY-UHFFFAOYSA-N
SMILES CC(CCl)O
Canonical SMILES CC(CCl)O
Boiling Point 259 to 261 °F at 760 mm Hg (NTP, 1992)
127.0 °C
126-127 °C
Colorform COLORLESS LIQUID
Flash Point 125 °F (NTP, 1992)
125 °F

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